Cas no 1279722-88-1 (4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine)

• Product Name: 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine
• CAS No: 1279722-88-1
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• CID: 3046599
• PubChem ID: 71545774
• Update Time: 2025-11-02

4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine
• 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline; 2-amino-5-methoxyphenylboronic acid pinacolate ester
• F90121
• EN300-12637389
• CS-0356820
• 4-Methoxy-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylamine
• 1279722-88-1
• 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• DB-397093
• WLZ3503
• 4-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• Inchi： 1S/C13H20BNO3/c1-12(2)13(3,4)18-14(17-12)10-8-9(16-5)6-7-11(10)15/h6-8H,15H2,1-5H3
• InChI Key： GALWMMRMNRFXLW-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2N)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.15400
• Monoisotopic Mass: 249.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71000
• LogP: 2.15780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine

Introduction to 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine (CAS No. 1279722-88-1)

4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine, identified by the Chemical Abstracts Service Number (CAS No.) 1279722-88-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of boronic acid derivatives, which are widely recognized for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling process. The presence of a methoxy group and a pinacol boronate ester moiety enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structure of 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine consists of a benzene ring substituted with a methoxy group at the 4-position and a boronate ester at the 2-position. The pinacol boronate ester is a stable and highly reactive form of boronic acid, which facilitates its use in various organic transformations. This compound is particularly useful in the construction of biaryl structures, which are prevalent in many biologically active molecules.

In recent years, there has been a surge in research focused on the development of novel pharmaceuticals and agrochemicals. The demand for efficient and scalable synthetic routes has led to the exploration of boronic acid derivatives as key intermediates. 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine has been employed in several synthetic strategies to construct complex scaffolds. For instance, its application in Suzuki-Miyaura cross-coupling reactions has enabled the rapid assembly of biaryl compounds with high selectivity and yield.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Biaryl structures are frequently found in active pharmaceutical ingredients (APIs) due to their ability to interact with biological targets such as enzymes and receptors. By leveraging 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine as a building block, researchers can efficiently generate novel biaryl compounds that may exhibit desirable pharmacological properties. This has opened up new avenues for drug discovery and development.

The synthesis of 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine involves multi-step organic transformations that highlight its versatility as an intermediate. The introduction of the pinacol boronate ester typically requires careful optimization to ensure high yields and purity. Advances in catalytic systems have further improved the efficiency of these reactions, making it more feasible to produce this compound on a larger scale.

Recent studies have also explored the use of 4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzenamine in combinatorial chemistry and library synthesis. These approaches allow for the rapid generation of diverse molecular libraries，which can be screened for biological activity. The ability to efficiently generate structurally diverse compounds is crucial for identifying new leads in drug discovery programs.

The reactivity of 4-methoxy-2-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-zyl)benzenamine extends beyond cross-coupling reactions. It can also be used in other transformations such as Buchwald-Hartwig amination and Heck coupling，which further underscores its importance as a synthetic intermediate. These reactions enable the introduction of various functional groups into the benzene ring，expanding its utility in medicinal chemistry.

The pharmacological potential of derivatives derived from CAS No 1279722881 has been investigated in several preclinical studies. Researchers have synthesized analogs with modified substituents to assess their biological activity against various targets。These efforts have led to the identification of compounds with promising therapeutic profiles，including anti-inflammatory、antiviral、and anticancer properties。

The future prospects for CAS No 1279722881 are bright，with ongoing research aimed at expanding its applications and understanding its mechanistic aspects。Advances in computational chemistry and automation technologies are expected to further enhance its utility in synthetic workflows。Additionally，the development of greener synthetic methods will be crucial for sustainable production。

In conclusion,CAS No 1279722881 represents an important tool in modern organic synthesis，particularly for constructing biaryl structures。Its versatility、reactivity、and pharmacological relevance make it a valuable asset for researchers in pharmaceutical companies、academic institutions，and biotechnology firms。As our understanding of molecular interactions continues to grow，the role of this compound is likely to expand even further。